Cas no 2228359-98-4 (1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one)

1-Amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one is a heterocyclic organic compound featuring both an amino and a triazole functional group. Its molecular structure, combining a reactive ketone moiety with a nitrogen-rich triazole ring, makes it a versatile intermediate in synthetic chemistry. The compound is particularly valuable in pharmaceutical and agrochemical research, where its bifunctional reactivity enables the development of novel bioactive molecules. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility. Researchers often employ it in the synthesis of triazole-containing derivatives, leveraging its potential for forming complex heterocyclic frameworks.

1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one structure

2228359-98-4 structure

Product Name:1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one

CAS No:2228359-98-4

MF:C₆H₁₀N₄O

MW:154.169800281525

CID:6097832

PubChem ID:165707938

Update Time:2025-06-14

1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one
- EN300-1728629
- 2228359-98-4
- Inchi： 1S/C6H10N4O/c7-3-6(11)1-2-10-5-8-4-9-10/h4-5H,1-3,7H2
- InChI Key： ILAAZBVAKCGFRC-UHFFFAOYSA-N
- SMILES： O=C(CN)CCN1C=NC=N1

Computed Properties

Exact Mass: 154.08546096g/mol
Monoisotopic Mass: 154.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 73.8Å²

1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1728629-0.05g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	0.05g	$732.0	2023-09-20
Enamine	EN300-1728629-0.1g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	0.1g	$767.0	2023-09-20
Enamine	EN300-1728629-0.25g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	0.25g	$801.0	2023-09-20
Enamine	EN300-1728629-0.5g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	0.5g	$836.0	2023-09-20
Enamine	EN300-1728629-1.0g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	1g	$871.0	2023-06-04
Enamine	EN300-1728629-2.5g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	2.5g	$1707.0	2023-09-20
Enamine	EN300-1728629-5.0g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	5g	$2525.0	2023-06-04
Enamine	EN300-1728629-10.0g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	10g	$3746.0	2023-06-04
Enamine	EN300-1728629-1g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	1g	$871.0	2023-09-20
Enamine	EN300-1728629-5g	1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one	2228359-98-4	5g	$2525.0	2023-09-20

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Additional information on 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one

Recent Advances in the Study of 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228359-98-4)

1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228359-98-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for researchers in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one, highlighting its efficient production through a multi-step reaction involving the condensation of 1,2,4-triazole with a butanone derivative. The study emphasized the compound's stability and purity, which are critical for its application in biological assays.

In terms of biological activity, recent research has demonstrated that 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound significantly reduced inflammation markers in animal models, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the mechanism of action revealed that 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one interacts with specific protein targets, modulating their activity. A structural-activity relationship (SAR) study (European Journal of Medicinal Chemistry, 2023) provided detailed insights into the molecular interactions, which could guide the design of more potent derivatives.

The compound's pharmacokinetic properties have also been a focus of recent research. A study in Drug Metabolism and Disposition (2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, indicating favorable oral bioavailability and metabolic stability. These findings support its potential for further development as a therapeutic agent.

In conclusion, 1-amino-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228359-98-4) represents a promising candidate in medicinal chemistry, with recent studies underscoring its synthetic feasibility, biological activity, and therapeutic potential. Continued research is warranted to explore its full pharmacological profile and clinical applicability.